5-[(dimethylamino)sulfonyl]-2-methoxy-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 5-(dimethylsulfamoyl)-2-methoxy-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C13H15N3O4S2/c1-16(2)22(18,19)9-4-5-11(20-3)10(8-9)12(17)15-13-14-6-7-21-13/h4-8H,1-3H3,(H,14,15,17)
• InChI Key: LBPWQZRMPALBCV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)NC2=NC=CS2
• Molecular Formula: C13H15N3O4S2
• Molecular Weight: 341.4 g/mol

Description

5-[(dimethylamino)sulfonyl]-2-methoxy-N-1,3-thiazol-2-ylbenzamide, also known as DMTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMTB is a thiazole-based compound that has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-[(dimethylamino)sulfonyl]-2-methoxy-N-1,3-thiazol-2-ylbenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in inflammation and other biological processes.
Biochemical and physiological effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce inflammation in animal models. This compound has also been found to have neuroprotective effects, potentially making it a valuable tool for researchers studying neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(dimethylamino)sulfonyl]-2-methoxy-N-1,3-thiazol-2-ylbenzamide in lab experiments is that it has been extensively studied and its effects are well-documented. Additionally, this compound is relatively easy to synthesize, making it readily available for researchers. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 5-[(dimethylamino)sulfonyl]-2-methoxy-N-1,3-thiazol-2-ylbenzamide. One area of interest is the potential use of this compound as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Additionally, researchers may continue to study the mechanism of action of this compound in order to better understand its effects on various biological processes. Finally, there may be opportunities to develop new compounds based on the structure of this compound that have even more potent effects.

Synthesis Methods

5-[(dimethylamino)sulfonyl]-2-methoxy-N-1,3-thiazol-2-ylbenzamide can be synthesized using a multi-step process that involves the reaction of various reagents. The synthesis begins with the reaction of 2-amino-5-chlorobenzamide with thioamide to form 5-chloro-2-(1,3-thiazol-2-yl)benzamide. This compound is then reacted with N,N-dimethylsulfamide to form this compound.

Scientific Research Applications

5-[(dimethylamino)sulfonyl]-2-methoxy-N-1,3-thiazol-2-ylbenzamide has been extensively studied for its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers studying various biological processes. This compound has been used in studies of cancer, inflammation, and neurodegenerative diseases, among other areas.